Cas no 149544-01-4 (tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate)

Tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate is a synthetic intermediate primarily used in the preparation of β-lactam antibiotics, particularly cephalosporins. Its key structural features include a 2-amino-1,3-thiazole ring and a methoxyimino group, which contribute to enhanced stability and antimicrobial activity in derived compounds. The tert-butyl ester moiety improves solubility and facilitates further synthetic modifications. This compound is valued for its role in producing broad-spectrum antibiotics with improved resistance to β-lactamases. Its high purity and well-defined stereochemistry (Z-configuration) ensure consistent performance in pharmaceutical synthesis. Proper handling under controlled conditions is recommended due to its sensitivity to moisture and heat.

tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate structure

149544-01-4 structure

Product Name:tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate

CAS No:149544-01-4

MF:C₁₀H₁₅N₃O₃S

MW:257.30940079689

CID:5688537

PubChem ID:88086342

Update Time:2025-06-09

tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate Chemical and Physical Properties

Names and Identifiers

- EN300-6748013
- 149544-01-4
- SCHEMBL7079213
- tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate
- 4-Thiazoleacetic acid, 2-amino-α-(methoxyimino)-, 1,1-dimethylethyl ester
- Inchi： 1S/C10H15N3O3S/c1-10(2,3)16-8(14)7(13-15-4)6-5-17-9(11)12-6/h5H,1-4H3,(H2,11,12)/b13-7-
- InChI Key： ZPQCGTXGFYVMES-QPEQYQDCSA-N
- SMILES： S1C(N)=NC(=C1)/C(/C(=O)OC(C)(C)C)=N/OC

Computed Properties

Exact Mass: 257.08341252g/mol
Monoisotopic Mass: 257.08341252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 314
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 115Å²

Experimental Properties

Density: 1.29±0.1 g/cm3(Predicted)
Boiling Point: 374.1±34.0 °C(Predicted)
pka: 2.57±0.10(Predicted)

tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6748013-0.05g	tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate	149544-01-4	0.05g	$323.0	2023-05-30
Enamine	EN300-6748013-0.1g	tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate	149544-01-4	0.1g	$339.0	2023-05-30
Enamine	EN300-6748013-0.25g	tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate	149544-01-4	0.25g	$354.0	2023-05-30
Enamine	EN300-6748013-0.5g	tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate	149544-01-4	0.5g	$370.0	2023-05-30
Enamine	EN300-6748013-1.0g	tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate	149544-01-4	1g	$385.0	2023-05-30
Enamine	EN300-6748013-2.5g	tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate	149544-01-4	2.5g	$754.0	2023-05-30
Enamine	EN300-6748013-5.0g	tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate	149544-01-4	5g	$1115.0	2023-05-30
Enamine	EN300-6748013-10.0g	tert-butyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetate	149544-01-4	10g	$1654.0	2023-05-30